Hexakis(4-bromophenyl)benzene

• IUPAC Name: 1,2,3,4,5,6-hexakis(4-bromophenyl)benzene
• InChI: InChI=1S/C42H24Br6/c43-31-13-1-25(2-14-31)37-38(26-3-15-32(44)16-4-26)40(28-7-19-34(46)20-8-28)42(30-11-23-36(48)24-12-30)41(29-9-21-35(47)22-10-29)39(37)27-5-17-33(45)18-6-27/h1-24H
• InChI Key: KUSYGQSHKDPKRR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(C(=C(C(=C2C3=CC=C(C=C3)Br)C4=CC=C(C=C4)Br)C5=CC=C(C=C5)Br)C6=CC=C(C=C6)Br)C7=CC=C(C=C7)Br)Br
• Molecular Formula: C42H24Br6
• DSSTOX Substance ID: DTXSID80458601
• Molecular Weight: 1008.1 g/mol
• CAS RN: 19057-50-2

Description

Hexakis(4-bromophenyl)benzene is a chemical compound with the molecular formula C42H24Br6. It is a type of hexabenzocoronene (HBC) hybrid that contains an expanded graphitic core. This compound is highly soluble, resists aggregation, and can be readily functionalized at its vertices.

Synthesis Analysis

The synthesis of this compound involves the cobalt-catalyzed cyclotrimerization of diarylacetylenes. It can also be synthesized by the Sonogashira coupling reaction of 1e with arylacetylenes.

Molecular Structure Analysis

The molecular structure of this compound is characterized by an expanded graphitic core. This core is surrounded by six bromophenyl groups attached to the benzene ring.

Chemical Reactions Analysis

This compound undergoes self-bromination to produce [o-BrPhSiO1.5]8. Further bromination gives crystalline [2,5-Br2PhSiO1.5]8.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 1008.1 g/mol. It has a high logP value of 15.8, indicating its lipophilic nature. The compound has no hydrogen bond donors or acceptors. It has a rotatable bond count of 6. The exact mass is 1007.69168 g/mol, and the monoisotopic mass is 1001.69783 g/mol.

Scientific Research Applications

Preparation and Molecular Assemblies

Hexakis(4-bromophenyl)benzene (HBB) plays a crucial role in the preparation of nanometer-size macromolecules and supramolecular assemblies. It is used in the Diels-Alder reaction, which is fundamental in the synthesis of electronic devices (Rathore & Burns, 2005).

Lithium-ion Storage

HBB derivatives have been explored for their potential in lithium-ion storage. Controlled pyrolysis of these compounds can yield carbonaceous materials with promising applications in energy storage, as demonstrated by their significant lithium storage capacities (Renouard et al., 2005).

Phosphorescent Sensor Development

HBB derivatives have been utilized in creating phosphorescent sensors. These sensors have shown effectiveness in detecting Pb2+ ions in water, indicating potential in environmental monitoring and safety applications (Villa et al., 2019).

Host Molecules for Guest-Inclusion Networks

Hexakis(4-functionalized-phenyl)benzenes, including HBB, are synthesized for use as host molecules in guest-inclusion networks. These networks are essential in developing new materials with specific properties (Kobayashi et al., 2005).

Crystal Engineering

HBB and its derivatives are instrumental in engineering hydrogen-bonded molecular crystals. These crystals have diverse applications in materials science, especially in creating structures with predetermined properties (Maly et al., 2007).

Nanoporous Graphene Fabrication

The compound is involved in the on-surface fabrication of nanoporous graphene, a material with significant implications in electronics and nanotechnology. This process uses a combination of Ullmann coupling and cyclodehydrogenation reactions (Lu et al., 2019).

Safety and Hazards

Hexakis(4-bromophenyl)benzene is considered hazardous by the 2012 OSHA Hazard Communication Standard. It can cause severe skin burns and eye damage, and may cause respiratory irritation. Proper handling and disposal of this chemical are crucial for safety.

Future Directions

The future directions for Hexakis(4-bromophenyl)benzene research could involve exploring its potential applications. Its high solubility, resistance to aggregation, and ease of functionalization make it a promising candidate for various applications.

Q & A

Q1: Why is hexakis(4-bromophenyl)benzene considered a useful precursor in materials chemistry?

A1: this compound's structure, featuring a central benzene ring with six radiating phenyl groups each bearing a bromine atom, makes it highly reactive. [] This allows for various chemical modifications, especially via palladium-catalyzed coupling reactions like the Buchwald-Hartwig reaction. [] Researchers can substitute the bromine atoms with various functional groups, tailoring the molecule's properties for specific applications such as building conjugated microporous polymers. []

Q2: What are some interesting applications of materials derived from this compound?

A2: One notable application is in designing highly efficient iodine capture materials. Researchers have synthesized hexaphenylbenzene-based conjugated microporous polymers (HCMPs) using HBB as a starting material. [] These HCMPs demonstrate exceptional iodine uptake capabilities, reaching up to 336 wt%, making them promising candidates for nuclear waste management and energy generation applications. []

Q3: Can this compound be used to create molecules with multiple redox centers?

A4: Yes, the bromine atoms in HBB can be replaced with other groups that readily undergo oxidation or reduction. Researchers have synthesized macromolecules containing multiple redox-active sites using HBB as a starting material. [] These molecules act as "electron sponges," readily accepting or donating multiple electrons. [] This property makes them promising for applications in areas like molecular electronics.

Q4: Are there any established protocols for the synthesis of this compound?

A5: Yes, a detailed preparation method for HBB has been published. [] The synthesis involves a Diels-Alder reaction followed by bromination with bromine in the presence of a reducing agent like sodium bisulfite. [] This method provides a reliable route to obtain HBB, facilitating further research and development of HBB-derived materials.